Cas no 105731-57-5 (3-(4-bromophenyl)-n-tert-butylprop-2-enamide)

3-(4-bromophenyl)-n-tert-butylprop-2-enamide structure
105731-57-5 structure
Product Name:3-(4-bromophenyl)-n-tert-butylprop-2-enamide
CAS No:105731-57-5
MF:C13H16BrNO
MW:282.176242828369
CID:1162739
PubChem ID:5237868
Update Time:2025-04-20

3-(4-bromophenyl)-n-tert-butylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromophenyl)-n-tert-butylprop-2-enamide
    • 105731-57-5
    • AKOS017261224
    • DTXSID20412308
    • Inchi: 1S/C13H16BrNO/c1-13(2,3)15-12(16)9-6-10-4-7-11(14)8-5-10/h4-9H,1-3H3,(H,15,16)
    • InChI Key: CMKDAZHGIYBLSJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C=CC(NC(C)(C)C)=O

Computed Properties

  • Exact Mass: 281.04158
  • Monoisotopic Mass: 281.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 4.21730
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